Cas no 1261942-11-3 (4-(3-Chloro-2-methylphenyl)-2-cyanophenol)

4-(3-Chloro-2-methylphenyl)-2-cyanophenol is a specialized organic compound featuring a phenol core substituted with a chloro-methylphenyl group and a cyano functional group. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring precise steric and electronic properties. The chloro and cyano substituents enhance reactivity, facilitating further functionalization, while the methyl group contributes to stability. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications where controlled reactivity and structural specificity are critical. Proper handling and storage are recommended due to its potential sensitivity.
4-(3-Chloro-2-methylphenyl)-2-cyanophenol structure
1261942-11-3 structure
Product Name:4-(3-Chloro-2-methylphenyl)-2-cyanophenol
CAS No:1261942-11-3
MF:C14H10ClNO
MW:243.688302516937
MDL:MFCD18314345
CID:2764967
PubChem ID:53220020
Update Time:2025-06-21

4-(3-Chloro-2-methylphenyl)-2-cyanophenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID60684800
    • 1261942-11-3
    • 3'-Chloro-4-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbonitrile
    • 4-(3-Chloro-2-methylphenyl)-2-cyanophenol, 95%
    • 4-(3-CHLORO-2-METHYLPHENYL)-2-CYANOPHENOL
    • MFCD18314345
    • 4-(3-Chloro-2-methylphenyl)-2-cyanophenol
    • MDL: MFCD18314345
    • Inchi: 1S/C14H10ClNO/c1-9-12(3-2-4-13(9)15)10-5-6-14(17)11(7-10)8-16/h2-7,17H,1H3
    • InChI Key: RCJLJOXYDOIBFK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)C1C=CC(=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 243.0450916Da
  • Monoisotopic Mass: 243.0450916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 44Ų

4-(3-Chloro-2-methylphenyl)-2-cyanophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320388-5 g
4-(3-Chloro-2-methylphenyl)-2-cyanophenol, 95%; .
1261942-11-3 95%
5g
€1159.00 2023-04-26
abcr
AB320388-5g
4-(3-Chloro-2-methylphenyl)-2-cyanophenol, 95%; .
1261942-11-3 95%
5g
€1159.00 2025-02-21
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